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Compound of Interest

Compound Name: ABC34

Cat. No.: B593633

Product Name: Human ABC34 Sandwich ELISA Kit
Catalog No.: ABC34-1T (96 Tests)

Introduction: The Human ABC34 Sandwich ELISA (Enzyme-Linked Immunosorbent Assay) kit
is a sensitive and specific imnmunoassay for the quantitative determination of human ABC34
concentration in serum, plasma, and cell culture supernatants. ABC34 is a hypothetical protein
believed to be involved in cellular stress response pathways. Dysregulation of ABC34 has
been putatively linked to certain inflammatory diseases and metabolic disorders. This kit is for
research use only and is not intended for diagnostic or therapeutic procedures.

The assay employs a quantitative sandwich enzyme immunoassay technique. A monoclonal
antibody specific for human ABC34 has been pre-coated onto a microplate. Standards and
samples are pipetted into the wells, and any ABC34 present is bound by the immobilized
antibody. After washing away any unbound substances, an enzyme-linked polyclonal antibody
specific for human ABC34 is added to the wells. Following a wash to remove any unbound
antibody-enzyme reagent, a substrate solution is added to the wells, and color develops in
proportion to the amount of ABC34 bound in the initial step. The color development is stopped,
and the intensity of the color is measured.

Putative ABC34 Signaling Pathway:
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Caption: Putative signaling cascade initiated by an extracellular stressor, leading to the
activation of ABC34 and downstream cellular responses.

Performance Characteristics

Parameter Value

Assay Range 15.6 pg/mL - 1000 pg/mL

Sensitivity < 1.0 pg/mL

Specificity Human ABCSLT,. No significant cross-reactivity or
interference with related molecules observed.

Precision (Intra-Assay) CV < 8%

Precision (Inter-Assay) CV<10%

Sample Types Serum, Plasma, Cell Culture Supernatants

Assay Time Approximately 2.5 hours

Storage 2-8°C

Detailed Assay Protocol

Materials Provided:

o ABC34 Microplate (96 wells, pre-coated)
o Standard (Lyophilized)

o Detection Antibody (Biotinylated)

o Streptavidin-HRP

e Assay Diluent

» Wash Buffer Concentrate (20X)
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e Substrate (TMB)
e Stop Solution
o Plate Sealers

Materials Required but Not Provided:

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Tubes for standard dilution

Vortex mixer

Automated plate washer (optional)

Experimental Workflow:
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Prepare Reagents and Standards

Add 100 pL of Standard or Sample to each well

Incubate for 2 hours at room temperature

:

Wash wells 4 times

Add 100 pL of Detection Antibody

Incubate for 1 hour at room temperature

!

Wash wells 4 times

Add 100 pL of Streptavidin-HRP

Incubate for 45 minutes at room temperature

!

Wash wells 4 times

Add 100 pL of TMB Substrate

Incubate for 30 minutes at room temperature in the dark

Add 50 pL of Stop Solution

Read absorbance at 450 nm within 30 minutes

Click to download full resolution via product page

Caption: Step-by-step workflow for the ABC34 Sandwich ELISA protocol.
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Assay Procedure:

» Reagent Preparation:

[¢]

Bring all reagents and samples to room temperature before use.

[¢]

Reconstitute the Standard with 1 mL of Assay Diluent to create a stock solution. Allow it to
sit for at least 15 minutes with gentle agitation.

[¢]

Prepare serial dilutions of the standard in Assay Diluent.

[e]

Dilute the 20X Wash Buffer Concentrate with deionized water to prepare 1X Wash Buffer.

e Add Standards and Samples:

o Add 100 pL of each standard and sample into the appropriate wells.[1] It is recommended
to run all standards and samples in duplicate.

o Cover the plate with a plate sealer.

e |ncubation:

o Incubate for 2.5 hours at room temperature or overnight at 4°C with gentle shaking.[1]

e Washing:

o Discard the solution and wash each well four times with 300 pL of 1X Wash Buffer.[1]
Ensure complete removal of liquid at each step.

e Add Detection Antibody:

o Add 100 pL of the prepared biotinylated Detection Antibody to each well.[1]

o Cover the plate and incubate for 1 hour at room temperature with gentle shaking.[1]

e Washing:

o Repeat the wash step as in step 4.
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Add Streptavidin-HRP:

o Add 100 pL of the prepared Streptavidin-HRP solution to each well.[1]

o Cover the plate and incubate for 45 minutes at room temperature with gentle shaking.[1]

Washing:

o Repeat the wash step as in step 4.

Color Development:

o Add 100 pL of TMB Substrate to each well.[1]

o Incubate for 30 minutes at room temperature in the dark with gentle shaking.[1]

Stop Reaction:

o Add 50 pL of Stop Solution to each well. The color in the wells should change from blue to
yellow.

Read Plate:

o Read the absorbance of each well at 450 nm immediately.[1]

Data Analysis:

» Calculate the mean absorbance for each set of duplicate standards and samples.

e Subtract the mean zero standard absorbance from all other readings.

o Create a standard curve by plotting the mean absorbance for each standard on the y-axis
against the concentration on the x-axis.

o Use the standard curve to determine the concentration of ABC34 in the samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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